4-(1H-1,3-Benzodiazol-2-yl)cyclohexan-1-amine

• IUPAC Name: 4-(1H-benzimidazol-2-yl)cyclohexan-1-amine
• InChI: InChI=1S/C13H17N3/c14-10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)16-13/h1-4,9-10H,5-8,14H2,(H,15,16)
• InChI Key: ASNVOUGGOKEIKD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=NC3=CC=CC=C3N2)N
• Molecular Formula: C13H17N3
• Molecular Weight: 215.29 g/mol
• CAS RN: 2171196-07-7

Description

4-(1H-1,3-Benzodiazol-2-yl)cyclohexan-1-amine is a chemical compound with the CAS Number: 1461708-62-2. It has a molecular weight of 288.22. The IUPAC name for this compound is 4-(1H-benzo[d]imidazol-2-yl)cyclohexan-1-amine dihydrochloride. It is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H17N3.2ClH/c14-10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)16-13;;/h1-4,9-10H,5-8,14H2,(H,15,16);2*1H. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 288.22.

Scientific Research Applications

Synthesis and Chemical Transformations

Research on the synthesis and chemical transformations of heterocyclic compounds reveals the potential of using derivatives of benzodiazoles, such as 4-(1H-1,3-Benzodiazol-2-yl)cyclohexan-1-amine, in creating a wide range of complex organic molecules. These compounds serve as key intermediates in synthesizing acyclic, cyclic, and heterocyclic compounds, showcasing their versatility in organic synthesis. For example, arylmethylidene derivatives of furanones, when reacted with amines, produce a broad spectrum of compounds including amides, pyrrolones, and various heterocycles, demonstrating the compound's utility in synthesizing complex organic structures (Kamneva, Anis’kova, & Egorova, 2018).

Catalysis and Material Science

Studies on metalloporphyrin-catalyzed reactions highlight the significance of heterocyclic compounds in facilitating the functionalization of saturated C-H bonds, a crucial process in organic synthesis and material science. This research underscores the role of such compounds in developing new catalysts that can promote efficient and selective chemical transformations, which are fundamental in synthesizing pharmaceuticals and materials (Che, Lo, Zhou, & Huang, 2011).

Medicinal Chemistry and Pharmacology

Benzothiazole derivatives, closely related to this compound, exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. This makes them valuable scaffolds in medicinal chemistry for developing new therapeutic agents. The synthesis and evaluation of benzothiazole derivatives are ongoing, with some compounds showing potential as antitumor agents, highlighting the importance of this chemical class in drug discovery and development (Kamal, Hussaini Syed, & Malik Mohammed, 2015).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements associated with it include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.